Cas no 933733-59-6 (2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine)

• Product Name: 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine
• CAS No: 933733-59-6
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 999668
• PubChem ID: 45121672
• Update Time: 2025-10-28

2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(2-methyl-5-thiazolyl)-
• 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine
• 2-(2-methyl-5-thiazolyl)Cyclopropanamine

• Inchi： 1S/C7H10N2S/c1-4-9-3-7(10-4)5-2-6(5)8/h3,5-6H,2,8H2,1H3
• InChI Key： UYKHNXDFUYZUMR-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1SC(C)=NC=1

Computed Properties

• Exact Mass: 154.056
• Monoisotopic Mass: 154.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 258.7±33.0 °C(Predicted)
• pka: 8.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine

Professional Introduction to 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 933733-59-6)

2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 933733-59-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The structural motif of this molecule, featuring a cyclopropane ring linked to a thiazole ring system, contributes to its distinctive chemical behavior and reactivity.

The compound's molecular structure includes a cyclopropan-1-amine moiety, which is known for its strained three-membered ring that can influence the electronic and steric properties of the molecule. This structural feature is particularly interesting in the context of drug design, as it can modulate binding interactions with biological targets. The presence of a 2-methyl-1,3-thiazol-5-yl substituent further enhances the compound's complexity and potential pharmacological activity.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into the structure of 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine not only imparts these desirable biological activities but also opens up new avenues for structural optimization and lead discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The cyclopropane ring is a well-known pharmacophore that can enhance binding affinity and selectivity. Additionally, the thiazole moiety is known to interact with various biological targets, including enzymes and receptors involved in disease pathways. This combination of structural features makes 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine a promising candidate for further investigation.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. These molecules have shown promise in various therapeutic areas, including oncology and neurology. The strained nature of the cyclopropane ring can lead to unique conformational preferences that may improve drug-like properties such as solubility and metabolic stability. Furthermore, the ability to fine-tune the electronic properties of the molecule through structural modifications offers a versatile platform for designing next-generation drugs.

The synthesis of 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the preparation of complex molecules but also enable access to novel derivatives with tailored properties.

In terms of biological evaluation, preliminary studies on 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine have shown encouraging results in vitro. The compound has demonstrated interactions with several key biological targets, suggesting its potential as an antimicrobial agent. Additionally, its structural features may contribute to its ability to modulate inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships that govern biological activity. Computational modeling and molecular dynamics simulations have been instrumental in predicting how 2-(2-methyl-1,3-thiazol-5-yl)cyclopropan-1-amine interacts with biological targets at the molecular level. These computational approaches provide valuable insights into binding mechanisms and can guide the design of more potent and selective analogs.

Future research directions for this compound include exploring its pharmacokinetic profile and potential side effects. Preclinical studies are essential to assess its safety and efficacy before moving into clinical trials. Additionally, investigating derivative compounds with modified substituents could reveal new therapeutic applications and enhance our understanding of how structural changes influence biological activity.

The significance of 2-(2-methyl-1,3-thiazol-5-y lcyclopropan -1 -amine extends beyond its immediate applications in drug development. It serves as a valuable building block for synthesizing more complex molecules with diverse biological activities. The combination of cyclopropane and thiazole moieties offers a rich chemical space for innovation in medicinal chemistry.

In conclusion, 2-(2-methyl -1 ,3 -thiazol -5 -yl)cyclopropan -1 -amine (CAS No. 933733 -59 -6) is a fascinating compound with potential applications in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents. Ongoing research efforts aim to fully exploit its pharmacological potential and contribute to advancements in drug discovery.